Cas no 25513-92-2 (ethyl 3-methylpyrazine-2-carboxylate)

• Product Name: ethyl 3-methylpyrazine-2-carboxylate
• CAS No: 25513-92-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09839066
• CID: 1089585
• PubChem ID: 11850912
• Update Time: 2025-05-20

ethyl 3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-Pyrazinecarboxylic acid ethyl ester
• 3-Methylpyrazine-2-carboxylate
• Ethyl 3-methylpyrazine-2-carboxylate
• 2-ethoxycarbonyl-3-methylpyrazine
• 3-methyl-pyrazine-2-carboxylic acid ethyl ester
• ethyl 3-methyl-2-pyrazinecarboxylate
• ethyl 3-methyl-pyrazine-2-carboxylate
• Ethyl-3-methylpyrazin-2-carboxylat
• Pyrazinecarboxylic acid,3-methyl-,ethyl ester
• QC-6889
• OZDZUPFOJNCJNW-UHFFFAOYSA-N
• AB53416
• CS-0151839
• ETHYL3-METHYLPYRAZINE-2-CARBOXYLATE
• A877560
• AKOS006328556
• 25513-92-2
• DTXSID80474407
• AC-33817
• AS-62614
• 3-Methylpyrazine-2-carboxylic acid ethyl ester
• SY029597
• DB-096035
• SCHEMBL750492
• MFCD09839066
• ethyl 3-methylpyrazine-2-carboxylate

• MDL： MFCD09839066
• Inchi： 1S/C8H10N2O2/c1-3-12-8(11)7-6(2)9-4-5-10-7/h4-5H,3H2,1-2H3
• InChI Key： OZDZUPFOJNCJNW-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NC=CN=1)=O)CC

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08000
• LogP: 0.96170

Additional information on ethyl 3-methylpyrazine-2-carboxylate

Exploring Ethyl 3-Methylpyrazine-2-Carboxylate (CAS No. 25513-92-2): A Versatile Flavor and Fragrance Compound

Ethyl 3-methylpyrazine-2-carboxylate (CAS No. 25513-92-2) is a highly specialized organic compound widely recognized for its unique aromatic properties. This ester derivative of pyrazine is a key ingredient in the flavor and fragrance industry, prized for its nutty, roasted, and coffee-like notes. With the growing demand for natural and synthetic flavor enhancers, this compound has garnered significant attention from food scientists, perfumers, and researchers alike.

The molecular structure of ethyl 3-methylpyrazine-2-carboxylate combines a pyrazine ring with an ethyl ester group, contributing to its volatile and potent aroma profile. Its CAS No. 25513-92-2 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in clean-label food products and plant-based alternatives have further amplified interest in such compounds, as they can mimic natural flavors without relying on animal-derived ingredients.

In the food and beverage sector, ethyl 3-methylpyrazine-2-carboxylate is often used to replicate the taste of roasted nuts, cocoa, or coffee in processed foods. Its application extends to vegan meat substitutes, where it enhances umami and savory notes. Consumers searching for "artificial flavors vs. natural flavors" or "how to enhance coffee flavor naturally" may find this compound relevant, as it bridges the gap between synthetic efficiency and natural sensory appeal.

Beyond culinary uses, CAS No. 25513-92-2 plays a role in fine fragrance formulations. Perfumers leverage its warm, earthy undertones to create complex accords in woody or gourmand perfumes. With the rise of niche perfumery and personalized scents, queries like "best compounds for gourmand fragrances" or "pyrazine derivatives in perfumery" highlight its relevance in modern cosmetic chemistry.

From a technical standpoint, the synthesis of ethyl 3-methylpyrazine-2-carboxylate involves esterification and purification steps, often optimized for industrial-scale production. Researchers investigating "green chemistry in flavor synthesis" or "sustainable ester production methods" may explore this compound as a case study for balancing yield and environmental impact.

Regulatory compliance is another critical aspect. While CAS No. 25513-92-2 is generally recognized as safe (GRAS) for specific applications, its usage levels are subject to regional guidelines like those from the FDA or EFSA. This aligns with popular searches such as "food additive safety standards" and "EU flavoring regulations," reflecting public interest in transparent ingredient sourcing.

Innovations in encapsulation technologies have further expanded the utility of ethyl 3-methylpyrazine-2-carboxylate, enabling controlled release in baked goods or extended-release fragrances. Such advancements respond to market demands for "long-lasting flavor solutions" and "temperature-stable aromas," frequently searched by product developers.

In summary, ethyl 3-methylpyrazine-2-carboxylate (CAS No. 25513-92-2) exemplifies the intersection of chemistry and sensory science. Its multifaceted applications—from alternative protein flavoring to luxury perfumes—make it a compelling subject for professionals and enthusiasts exploring the science behind taste and smell. As consumer preferences evolve toward authentic yet sustainable experiences, this compound will likely remain a staple in innovation pipelines across industries.